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Compound of Interest

Compound Name:
Ethyl 1-

cyanocyclobutanecarboxylate

CAS No.: 28246-87-9

Cat. No.: B1582580

Get Quote

Ethyl 1-cyanocyclobutanecarboxylate is a specialty organic compound recognized for its

significant utility as a versatile chemical intermediate.[1] With its strained four-membered ring

and dual reactive functional groups—a nitrile and an ethyl ester—this molecule serves as a

valuable building block in the synthesis of complex molecular architectures. Its structural rigidity

and functional handles make it particularly prized in medicinal chemistry for the development of

novel therapeutic agents, including antiviral, anticancer, and neuroactive compounds.[1] This

guide provides an in-depth exploration of the core chemical properties, reactivity, synthesis,

and practical applications of Ethyl 1-cyanocyclobutanecarboxylate, offering field-proven

insights for researchers and drug development professionals.

Core Physicochemical & Spectroscopic Profile
The unique arrangement of a quaternary carbon center bearing both an electron-withdrawing

nitrile group and an ester functionality on a cyclobutane ring dictates the compound's physical

and chemical behavior.
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A summary of the key physicochemical properties is presented below for quick reference. The

compound typically appears as a colorless to light yellow or red liquid.[2][3]

Property Value Source(s)

CAS Number 28246-87-9 [3][4]

Molecular Formula C₈H₁₁NO₂ [3][4]

Molecular Weight 153.18 g/mol [3][4]

Appearance
Colorless to light yellow/red

liquid
[2][3]

Boiling Point 215.5-216 °C (at 762 Torr) [2][5]

Density ~1.09 g/cm³ (Predicted) [2][5]

Purity Typically ≥95% [4]

Spectroscopic Characterization
Spectroscopic analysis is fundamental to confirming the structure and purity of Ethyl 1-
cyanocyclobutanecarboxylate. The key expected and reported spectral features are outlined

below.

¹H NMR Spectroscopy: The proton NMR spectrum provides a clear signature of the ethyl

ester and cyclobutane ring protons. A reported spectrum in CDCl₃ shows a triplet around δ

1.32 ppm corresponding to the methyl protons (-CH₃) of the ethyl group, and a quartet

around δ 4.28 ppm for the methylene protons (-OCH₂-) of the ethyl group.[3] The

cyclobutane ring protons appear as multiplets in the δ 2.10-2.76 ppm range.[3]

Infrared (IR) Spectroscopy: The IR spectrum is dominated by strong absorption bands

characteristic of its two primary functional groups.

Nitrile (C≡N) Stretch: A sharp, medium-intensity band is expected in the 2260-2240 cm⁻¹

region.[6]

Ester Carbonyl (C=O) Stretch: A very strong, sharp absorption band is expected between

1750-1730 cm⁻¹.[6][7]
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Ester (C-O) Stretch: A strong band is anticipated in the 1300-1000 cm⁻¹ range.[6][7]

Mass Spectrometry: The molecular ion peak (M⁺) would be observed at an m/z of 153.18,

confirming the molecular weight. Fragmentation patterns would likely involve the loss of the

ethoxy group (-OC₂H₅), the ethyl group (-C₂H₅), and cleavage of the cyclobutane ring.

Synthesis: Forging the Cyclobutane Ring
The most prevalent and efficient synthesis of Ethyl 1-cyanocyclobutanecarboxylate involves

the reaction of a compound with an active methylene group, ethyl cyanoacetate, with a suitable

1,3-dielectrophile, such as 1,3-dibromopropane.

Synthetic Rationale and Mechanism
The choice of ethyl cyanoacetate is strategic; the methylene protons are flanked by two

electron-withdrawing groups (nitrile and ester), making them sufficiently acidic (pKa ≈ 9 in

DMSO) to be deprotonated by a moderately strong base like sodium ethoxide. The resulting

carbanion acts as a potent nucleophile. The reaction proceeds via a tandem alkylation-

cyclization mechanism:

Deprotonation: Sodium ethoxide removes a proton from the α-carbon of ethyl cyanoacetate

to form a resonance-stabilized enolate.

First Alkylation (Sₙ2): The enolate attacks one of the electrophilic carbons of 1,3-

dibromopropane, displacing a bromide ion.

Intramolecular Cyclization (Sₙ2): The newly formed intermediate still possesses an acidic

proton. A second equivalent of base removes this proton, generating another carbanion. This

carbanion then undergoes an intramolecular Sₙ2 attack on the carbon bearing the second

bromine atom, closing the four-membered ring.

// Reactants ECA [label="Ethyl Cyanoacetate"]; DBP [label="1,3-Dibromopropane"]; Base

[label="Sodium Ethoxide (Base)", shape=ellipse, fillcolor="#FBBC05"];

// Intermediates Enolate [label="Enolate Intermediate"]; Alkylated [label="Alkylated

Intermediate"];

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/IR%20Absorption%20Frequencies.pdf
https://www.scribd.com/document/882968114/IR-Absorption-Frequencies-NIU-Department-of-Chemistry-and-Biochemistry
https://www.benchchem.com/product/b1582580/docs?utm_src=pdf-body#introduction-unveiling-a-versatile-cyclobutane-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582580?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


// Product Product [label="Ethyl 1-cyanocyclobutanecarboxylate", shape=box,

style="rounded,filled", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Connections {ECA, Base} -> Enolate [label="+ NaOEt\n- EtOH"]; {Enolate, DBP} -> Alkylated

[label="Sₙ2 Attack"]; Alkylated -> Product [label="+ NaOEt\nIntramolecular Sₙ2"]; }

Caption: Synthetic workflow for Ethyl 1-cyanocyclobutanecarboxylate.

Experimental Protocol: Laboratory Scale Synthesis
This protocol is adapted from established procedures.[3][5]

Reaction Setup: To a solution of sodium ethoxide (15.5 mmol) in absolute ethanol (25 mL) in

a round-bottom flask equipped with a reflux condenser, add ethyl cyanoacetate (10.5 mmol).

Addition of Alkylating Agent: Add 1,3-dibromopropane (10.0 mmol) to the solution.

Reaction: Heat the reaction mixture to reflux and maintain for 3 hours.

Work-up: After cooling, concentrate the mixture in vacuo to remove the ethanol. Dilute the

residue with ethyl acetate.

Purification: Wash the organic layer sequentially with saturated sodium bicarbonate solution,

brine, and water. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure to yield

Ethyl 1-cyanocyclobutanecarboxylate. A typical yield is around 74%.[3][5]

Chemical Reactivity and Key Transformations
The synthetic value of Ethyl 1-cyanocyclobutanecarboxylate stems from the distinct and

selective reactivity of its ester and nitrile functionalities. These groups can be manipulated

independently or concurrently to access a diverse range of downstream products.

// Central Molecule Start [label="{Ethyl 1-cyanocyclobutanecarboxylate | {Ester | Nitrile}}",

shape=record, fillcolor="#4285F4", fontcolor="#FFFFFF"];
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// Products Acid [label="1-Cyanocyclobutanecarboxylic Acid", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Diacid [label="1,1-Cyclobutanedicarboxylic Acid", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Amine [label="1-(Aminomethyl)cyclobutane-1-carboxamide",

fillcolor="#FBBC05", fontcolor="#202124"]; AminoAlcohol [label="(1-

(Aminomethyl)cyclobutyl)methanol", fillcolor="#FBBC05", fontcolor="#202124"]; NitrileProduct

[label="Cyclobutanecarbonitrile", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start:ester -> Acid [label=" Selective Hydrolysis \n (NaOH, H₂O/Heat) "]; Acid -> Diacid

[label=" Nitrile Hydrolysis \n (H₃O⁺, Heat) "]; Acid -> NitrileProduct [label=" Decarboxylation \n

(Heat) "]; Start -> AminoAlcohol [label=" Complete Reduction \n (LiAlH₄) "]; Start:nitrile -> Amine

[label=" Selective Reduction \n (H₂/Raney Ni) ", dir=none, color="#5F6368"]; Amine ->

Start:ester [style=invis]; }

Caption: Key reactive pathways of Ethyl 1-cyanocyclobutanecarboxylate.

Hydrolysis: Unmasking Carboxylic Acids
The ester group is susceptible to hydrolysis under both acidic and basic conditions to yield the

corresponding carboxylic acid.

Alkaline Hydrolysis (Saponification): This is often the preferred method as it is an irreversible

process, driving the reaction to completion.[8] Heating the ester with an aqueous solution of

a base, such as sodium hydroxide, initially yields the sodium salt of 1-

cyanocyclobutanecarboxylic acid and ethanol. Subsequent acidification with a strong acid

(e.g., HCl) protonates the carboxylate to give the free carboxylic acid.

Acid-Catalyzed Hydrolysis: Heating the ester in the presence of excess water and a strong

acid catalyst (e.g., H₂SO₄) also yields the carboxylic acid.[9] However, this reaction is

reversible, and an excess of water is required to drive the equilibrium toward the products.[9]

Under harsh acidic conditions, the nitrile group can also undergo hydrolysis to form a

carboxylic acid, leading to 1,1-cyclobutanedicarboxylic acid.

Decarboxylation: A Gateway to Monosubstituted
Cyclobutanes
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The product of ester hydrolysis, 1-cyanocyclobutanecarboxylic acid, is structurally analogous to

a β-keto acid. The electron-withdrawing nitrile group at the α-position stabilizes the transition

state of decarboxylation. Upon heating, this acid readily loses carbon dioxide to form

cyclobutanecarbonitrile.[10] This transformation is a critical step for accessing monosubstituted

cyclobutane rings from the geminally-disubstituted starting material.

Experimental Protocol: Hydrolysis and Decarboxylation (Adapted from general procedures[8]

[10])

Hydrolysis: Reflux Ethyl 1-cyanocyclobutanecarboxylate (1 part) with a 10% aqueous

sodium hydroxide solution (5 parts) until the reaction is complete (monitored by TLC).

Acidification: Cool the reaction mixture in an ice bath and carefully acidify with concentrated

HCl until the pH is ~1-2.

Isolation of Acid: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl

acetate). Dry the combined organic extracts and remove the solvent in vacuo to isolate 1-

cyanocyclobutanecarboxylic acid.

Decarboxylation: Place the isolated acid in a distillation apparatus and heat it gently (typically

150-180 °C). Carbon dioxide will evolve, and the product, cyclobutanecarbonitrile, can be

distilled directly.

Reduction: Accessing Amines and Alcohols
The nitrile and ester groups can be reduced to amines and alcohols, respectively, using various

reducing agents. The choice of reagent determines the selectivity and outcome.

Selective Nitrile Reduction: Catalytic hydrogenation using Raney Nickel or Palladium on

carbon (Pd/C) is an effective method for selectively reducing the nitrile to a primary amine

while leaving the ester group intact. This provides access to ethyl 1-

(aminomethyl)cyclobutanecarboxylate, a valuable bifunctional building block.

Selective Ester Reduction: Lithium borohydride (LiBH₄) is a reagent of choice for selectively

reducing esters in the presence of nitriles, yielding (1-cyanocyclobutyl)methanol.[2]
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Complete Reduction: A powerful, non-selective reducing agent like lithium aluminum hydride

(LiAlH₄) will reduce both the nitrile and the ester group simultaneously, affording (1-

(aminomethyl)cyclobutyl)methanol.[2]

Applications in Drug Discovery and Organic
Synthesis
The true value of Ethyl 1-cyanocyclobutanecarboxylate is realized in its application as a

scaffold for building more complex molecules, a cornerstone of modern drug discovery.[1]

Pharmaceutical Intermediates: It is a key starting material for synthesizing a wide range of

active pharmaceutical ingredients (APIs).[1] The cyclobutane ring is a desirable motif in drug

design as it introduces three-dimensional character and conformational rigidity, which can

enhance binding affinity and selectivity for biological targets.

Spirocyclic Compounds: The quaternary carbon center is an ideal anchor point for

constructing spirocyclic systems—compounds where two rings share a single atom. This is

exemplified by its use in the synthesis of complex pyrimido[4,5-b][2]diazepine derivatives,

which have been investigated for various therapeutic applications.[5]

Fine Chemical Synthesis: Beyond pharmaceuticals, it is used in the agrochemical and

specialty chemical industries as an intermediate for high-value products.[1]

// Starting Material Start [label="Ethyl 1-cyanocyclobutanecarboxylate", fillcolor="#4285F4",

fontcolor="#FFFFFF"];

// Intermediate Classes node [fillcolor="#FBBC05", fontcolor="#202124"]; AminoAcids

[label="Cyclobutane\nAmino Acids"]; Spirocycles [label="Spirocyclic\nHeterocycles"];

Monosubstituted [label="Monosubstituted\nCyclobutanes"];

// Final Application Areas node [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Antivirals [label="Antiviral Agents"]; Anticancer [label="Anticancer Agents"]; Neuro

[label="Neuroactive Agents"]; Agro [label="Agrochemicals"];

// Connections Start -> AminoAcids [label="Reduction/\nHydrolysis"]; Start -> Spirocycles

[label="Annulation\nReactions"]; Start -> Monosubstituted
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[label="Hydrolysis/\nDecarboxylation"];

AminoAcids -> {Anticancer, Neuro}; Spirocycles -> {Antivirals, Anticancer}; Monosubstituted ->

Agro; }

Caption: Role as a versatile building block in synthesis.

Safety, Handling, and Storage
As with any chemical reagent, proper handling and storage are paramount to ensure laboratory

safety.

Hazard Identification: Ethyl 1-cyanocyclobutanecarboxylate is classified as harmful. The

primary hazards are:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

Safe Handling:

Use in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, nitrile

gloves, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry place. The recommended storage

condition is sealed in dry, at room temperature.[2][5]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.
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Conclusion
Ethyl 1-cyanocyclobutanecarboxylate is a deceptively simple molecule with a rich and

versatile chemical profile. Its strategic combination of a strained cyclobutane ring with

orthogonal nitrile and ester functionalities makes it an exceptionally valuable intermediate in

organic synthesis. A thorough understanding of its spectroscopic signature, synthetic pathways,

and predictable reactivity—particularly hydrolysis, decarboxylation, and reduction—empowers

researchers to leverage this building block for the efficient construction of complex and high-

value molecules, driving innovation in drug discovery and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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